NIR light-directing self-organized 3D photonic superstructures loaded with anisotropic plasmonic hybrid nanorods†
Chemical Communications Pub Date: 2015-08-14 DOI: 10.1039/C5CC06146F
Abstract
Self-organized 3D photonic superstructures loaded with plasmonic hybrid nanorods were found to undergo structural transformation from body-centered cubic to simple cubic upon NIR-light irradiation resulting from the “photothermal effect” of gold nanorods. Furthermore, dynamic NIR light-directed red, green and blue reflections of the nanocomposites were demonstrated.
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